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Compound of Interest

Compound Name: 4-lodo-2-methoxypyridine

Cat. No.: B1316693

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for 4-lodo-2-
methoxypyridine (CAS No. 98197-72-9). The information presented is intended to equip
laboratory personnel with the necessary knowledge to handle this compound responsibly,
minimizing risks and ensuring a safe research environment.

Physicochemical and Hazard Information

4-lodo-2-methoxypyridine is a substituted pyridine derivative used in organic synthesis.[1]
Understanding its physical properties and inherent hazards is fundamental to its safe handling.

Physical and Chemical Properties

The key physicochemical properties of 4-lodo-2-methoxypyridine are summarized in the table
below.
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Property Value Source
Molecular Formula CeHeINO [1]
Molar Mass 235.02 g/mol [1]
Appearance White to Iigh'f yellow soIi(.JI o.r 1212
colorless to light yellow liquid

Boiling Point 106 °C (at 15 Torr) [1112]
Density 1.825 + 0.06 g/cm3 (Predicted) [1][2]
Flash Point 104.034 °C [1]

pKa 2.02 £ 0.10 (Predicted) [11[2]

Vapor Pressure

0.038 mmHg at 25°C

[1]

Solubility

Soluble in some organic

solvents

[1]

GHS Hazard Classification

While a definitive GHS classification for 4-lodo-2-methoxypyridine is not consistently

available, data from structurally similar compounds, such as other substituted iodopyridines

and methoxypyridines, suggests the following classifications.[4][5][6] It is imperative to handle

the compound as if it possesses these hazards.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity - )
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation
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Signal Word: Warning[5]
Hazard Pictograms:

lwsalt text

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is crucial when working with 4-lodo-2-
methoxypyridine to mitigate exposure risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
» Eye Protection: Wear chemical safety goggles and a face shield.[4]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for
integrity before each use.[4]

o Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of
potential splashing, an apron or chemical-resistant suit should be worn.[4]

o Respiratory Protection: All handling of 4-lodo-2-methoxypyridine should be conducted in a
certified chemical fume hood to avoid inhalation of dust or vapors.[4]

Handling and Storage

Proper handling and storage are critical to maintaining the stability of the compound and
preventing accidental exposure.

» Ventilation: Always handle 4-lodo-2-methoxypyridine in a well-ventilated area, preferably
within a chemical fume hood.[1]

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[1][6]
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» Storage Conditions: Keep the container tightly closed and store in a cool, dry place.[1] For
long-term storage, it is recommended to keep it under an inert gas (nitrogen or argon) at 2-8
°C.[1][2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation ) e o

stopped, provide artificial respiration. Seek

immediate medical attention.[5][6]

Immediately remove contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact .
and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[5][6]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5][6]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion ) ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

Spill and Disposal Procedures

o Spill Response: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the
spill using an inert absorbent material. Collect the absorbed material into a sealed, labeled
container for disposal.[7]

o Disposal: Dispose of 4-lodo-2-methoxypyridine and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not allow the
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chemical to enter drains or waterways.[7][8]

Workflow and Logic Diagrams

To visually represent the safety and handling procedures, the following diagrams have been
generated using Graphviz.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-lodo-2-methoxypyridine.

Emergency Response Logic
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Caption: Decision-making process for first aid response to exposure.

This technical guide is intended as a starting point for the safe handling of 4-lodo-2-
methoxypyridine. It is essential to consult the most up-to-date Safety Data Sheet (SDS) from
the supplier and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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